Cas no 1212995-49-7 ((1S)-2,2,2-trifluoro-1-(2,4,6-trimethoxyphenyl)ethanamine)

• Product Name: (1S)-2,2,2-trifluoro-1-(2,4,6-trimethoxyphenyl)ethanamine
• CAS No: 1212995-49-7
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 2617506
• PubChem ID: 43197373
• Update Time: 2025-04-21

(1S)-2,2,2-trifluoro-1-(2,4,6-trimethoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(2,4,6-trimethoxyphenyl)ethanamine
• AKOS000244769
• AB39896
• AB39890
• 2,2,2-TRIFLUORO-1-(2,4,6-TRIMETHOXY-PHENYL)-ETHYLAMINE
• AB39893
• 2,2,2-TRIFLUORO-1-(2,4,6-TRIMETHOXYPHENYL)ETHAN-1-AMINE
• 886368-47-4
• 1212995-49-7
• (1R)-2,2,2-TRIFLUORO-1-(2,4,6-TRIMETHOXYPHENYL)ETHYLAMINE
• 1213329-48-6
• (1S)-2,2,2-TRIFLUORO-1-(2,4,6-TRIMETHOXYPHENYL)ETHYLAMINE

• Inchi： 1S/C11H14F3NO3/c1-16-6-4-7(17-2)9(8(5-6)18-3)10(15)11(12,13)14/h4-5,10H,15H2,1-3H3
• InChI Key： DPELZHABQUNLRB-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC(=CC=1OC)OC)OC)N)(F)F

Computed Properties

• Exact Mass: 265.09257779Da
• Monoisotopic Mass: 265.09257779Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.7Ų